Cas no 120055-09-6 ((+/-)-alpha-ethylphenethyl alcohol)
120055-09-6 structure
Product Name:(+/-)-alpha-ethylphenethyl alcohol
CAS No:120055-09-6
MF:C10H14O
MW:150.217563152313
CID:2661384
Update Time:2023-04-05
(+/-)-alpha-ethylphenethyl alcohol Chemical and Physical Properties
Names and Identifiers
-
- (+/-)-alpha-ethylphenethyl alcohol
- ALPHA-ETHYLPHENETHYL ALCOHOL
-
- Inchi: 1S/C10H14O/c1-2-10(11)8-9-6-4-3-5-7-9/h3-7,10-11H,2,8H2,1H3
- InChI Key: LYUPJHVGLFETDG-UHFFFAOYSA-N
- SMILES: C(O)(CC)CC1=CC=CC=C1
Computed Properties
- Exact Mass: 150.104465
- Monoisotopic Mass: 150.104465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 95
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2
(+/-)-alpha-ethylphenethyl alcohol Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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